Cas no 104777-74-4 (3-Ethylpiperidin-4-one)

Yttrium chloride hexahydrate is a chemical substance with the molecular formula of cl3h12o6y< Br>

3-Ethylpiperidin-4-one structure

Product Name:3-Ethylpiperidin-4-one

CAS No:104777-74-4

Molecular Formula:C₇H₁₃NO

Molecular Weight:127.18422

CID:1035291

PubChem ID:11105379

3-Ethylpiperidin-4-one Properties

Names and Identifiers

- 3-Ethylpiperidin-4-one
- 3-ethyl-4-oxopiperidine
- AK129518
- KB-31684
- RL00224
- SureCN5988216
- SB42712
- DTXSID30455281
- SCHEMBL5988216
- 104777-74-4
- EN300-155149
- J-512437
- A850565
- AKOS006354198
- CS-0296857
- +Expand
- MDL： MFCD13191638
- InChIKey： OIKJFJVXBZTLGL-UHFFFAOYSA-N
- Inchi： InChI=1S/C7H13NO/c1-2-6-5-8-4-3-7(6)9/h6,8H,2-5H2,1H3
- SMILES： CCC1CNCCC1=O

Computed Properties

Exact Mass: 127.09979
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 1
Monoisotopic Mass: 127.099714038g/mol
Heavy Atom Count: 9
Complexity: 112
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.2
Topological Polar Surface Area: 29.1Å²

Experimental Properties

PSA: 29.1

3-Ethylpiperidin-4-one Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
Alichem	A129005768-1g	3-Ethylpiperidin-4-one	104777-74-4	95%	1g	$364.56	2023-09-04
Chemenu	CM180678-1g	3-ethylpiperidin-4-one	104777-74-4	95%	1g	$430	2021-08-05
Enamine	EN300-155149-0.05g	3-ethylpiperidin-4-one	104777-74-4		0.05g	$563.0	2023-05-24

3-Ethylpiperidin-4-one Related Literature

1. 3,4′-Linked bis(piperidines) related to the haliclonacyclamine class of marine alkaloids: synthesis using crossed-aldol chemistry and preliminary biological evaluations

Martin G. Banwell,Mark J. Coster,Natasha L. Hungerford,Mary J. Garson,Stephen Su,Andrew C. Kotze,Murray H. G. Munro Org. Biomol. Chem. 2012 10 154
2. Total synthesis of hydrocinchonidine and hydrocinchonine via photo-oxygenation of an indole derivative

Masataka Ihara,Nobuaki Taniguchi,Kazuharu Noguchi,Keiichiro Fukumoto,Tetsuji Kametani J. Chem. Soc. Perkin Trans. 1 1988 1277
3. Total synthesis of hydrocinchonidine and hydrochinchonine from an indole derivatives via oxidation with singlet oxygen

Masataka Ihara,Nobuaki Taniguchi,Kazuharu Noguchi,Keiichiro Fukumoto,Tetsuji Kametani J. Chem. Soc. Chem. Commun. 1986 573

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